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Get Quote

Thioaildenafil (also known as Sulfoaildenafil) is a synthetic structural analog of Sildenafil (Viagra). Its core

action is the potent and selective inhibition of the phosphodiesterase-5 (PDE-5) enzyme [1] [2]. This

inhibition prevents the breakdown of cyclic guanosine monophosphate (cGMP), sustaining elevated cGMP

levels in cellular environments and leading to smooth muscle relaxation and increased blood flow, which is

the target effect for erectile dysfunction treatment [1] [2].

The table below summarizes its key chemical data:

Property Description

CAS Number 856190-47-1 [1]

IUPAC Name (3R,5S)-rel-1-[[3-(4,7-Dihydro-1-methyl-3-propyl-7-thioxo-1H-pyrazolo[4,3-d]pyrimidin-
5-yl)-4-ethoxyphenyl]sulfonyl]-3,5-dimethyl-piperazine [1]

Molecular
Formula

C₂₃H₃₂N₆O₃S₂ [1]

Molecular
Weight

504.67 g/mol [1]

Alternate
Names

Sulfoaildenafil, Sildenafil thione, Thiodimethylsildenafil [1] [2] [3]
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Thioaildenafil is part of a broader class of "designer" PDE-5 inhibitors created to circumvent drug patents

and regulations [2]. It is not approved for medical use by any major health regulatory agency [2]. Its

presence in "all-natural" or "herbal" supplements poses a significant public health risk due to the unknown

safety profile, lack of formal toxicological testing, and potential for serious side effects, especially in

consumers with pre-existing cardiovascular conditions or those taking nitrates [2].

Analytical Methods for Detection and Identification

Detecting Thioaildenafil in complex matrices like dietary supplements requires sophisticated analytical

techniques to distinguish it from approved drugs and other analogs.

Technique Application & Key Identifiers Reference

Liquid Chromatography-
Mass Spectrometry (LC-
MS)

Primary tool for screening and confirmation; provides high

sensitivity and specificity.

[3] [4]

Ultra-Performance LC
Time-of-Flight MS (UPLC-
TOF/MS)

Provides accurate mass measurement for definitive
structural elucidation and distinguishing between closely

related analogs like Thioaildenafil and Thiohomosildenafil.

[3]

Gas Chromatography-Mass
Spectrometry (GC/MS)

Useful for complementary analysis; key mass fragments

for Thioaildenafil include m/z 56, 72, and 420.

[2] [3]

Ion Trap LC-MS/MS (LC/IT-
MS/MS)

Provides detailed fragmentation patterns (MSn); key

fragments include m/z 58, 72, and 355.

[2]

Nuclear Magnetic
Resonance (NMR)
Spectroscopy

Used for full structural characterization, including

differentiation of isomers and confirmation of the
thioketone and dimethylpiperazine substitutions.

[2] [4]

X-ray Crystallography Employed for definitive 3D structural confirmation,
revealing polymorphic forms that can affect chemical and

biological properties.

[2]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s870909?utm_src=pdf-body
https://newdrugapprovals.org/2014/03/24/sulfoaildenafil-an-analog-of-sildenafil-which-has-been-used-as-an-illegal-adulterant-in-some-dietary-supplements/
https://newdrugapprovals.org/2014/03/24/sulfoaildenafil-an-analog-of-sildenafil-which-has-been-used-as-an-illegal-adulterant-in-some-dietary-supplements/
https://newdrugapprovals.org/2014/03/24/sulfoaildenafil-an-analog-of-sildenafil-which-has-been-used-as-an-illegal-adulterant-in-some-dietary-supplements/
https://www.smolecule.com/products/s870909?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24796952/
https://www.peeref.com/works/12349418
https://pubmed.ncbi.nlm.nih.gov/24796952/
https://newdrugapprovals.org/2014/03/24/sulfoaildenafil-an-analog-of-sildenafil-which-has-been-used-as-an-illegal-adulterant-in-some-dietary-supplements/
https://pubmed.ncbi.nlm.nih.gov/24796952/
https://newdrugapprovals.org/2014/03/24/sulfoaildenafil-an-analog-of-sildenafil-which-has-been-used-as-an-illegal-adulterant-in-some-dietary-supplements/
https://newdrugapprovals.org/2014/03/24/sulfoaildenafil-an-analog-of-sildenafil-which-has-been-used-as-an-illegal-adulterant-in-some-dietary-supplements/
https://www.peeref.com/works/12349418
https://newdrugapprovals.org/2014/03/24/sulfoaildenafil-an-analog-of-sildenafil-which-has-been-used-as-an-illegal-adulterant-in-some-dietary-supplements/
https://www.smolecule.com/products/s870909?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The following diagram illustrates a generalized analytical workflow for identifying Thioaildenafil in illicit

supplements, integrating the techniques above.
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Generalized analytical workflow for Thioaildenafil identification.

Biochemical Pathway and Mechanism of Action

Thioaildenafil's mechanism mirrors that of Sildenafil. The diagram below outlines the biochemical signaling

pathway it influences.
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> PDE-5 inhibition mechanism sustaining cGMP for penile erection. This mechanism underpins both its

intended effect and its primary risk. Undeclared intake with nitrate medications can cause a severe drop in

blood pressure [2].

A Practical Workflow for Researchers

For professionals investigating potential adulteration, a combination of techniques is key:

Rapid Screening: Use UPLC-TOF/MS for high-throughput analysis of samples to detect the
presence of known and unknown PDE-5 inhibitors based on accurate mass [3].

Structural Confirmation: For any suspect sample, employ NMR spectroscopy and X-ray
crystallography to unambiguously determine the structure, especially for novel analogs [2].

Distinguishing Analogs: Leverage the specific mass fragmentation patterns from LC-IT-MS/MS and
GC/MS to tell the difference between closely related compounds like Thioaildenafil and

Thiohomosildenafil [2] [3].
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The discovery of Thioaildenafil and its analogs in dietary supplements is a critical drug safety and public

health issue. Vigilant monitoring using advanced analytical technologies is essential to protect consumers

from the risks of these hidden pharmaceutical ingredients [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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